Cas no 121845-45-2 (Pyrido[3,4-e]-1,2,4-triazine,3-propyl-)
121845-45-2 structure
Product Name:Pyrido[3,4-e]-1,2,4-triazine,3-propyl-
CAS No:121845-45-2
MF:C9H10N4
MW:174.20250082016
CID:203024
PubChem ID:516592
Update Time:2025-04-19
Pyrido[3,4-e]-1,2,4-triazine,3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,4-e]-1,2,4-triazine,3-propyl-
- 3-propylpyrido[3,4-e][1,2,4]triazine
- 3-Propyl-pyrido(3,4-e)(1,2,4)triazine
- DTXSID40153382
- 3-Propyl-pyrido[3,4-e][1,2,4]triazine
- 121845-45-2
- CHEMBL83854
-
- Inchi: 1S/C9H10N4/c1-2-3-9-11-8-6-10-5-4-7(8)12-13-9/h4-6H,2-3H2,1H3
- InChI Key: KZSXWJWFVZWSGY-UHFFFAOYSA-N
- SMILES: N1C2C=NC=CC=2N=NC=1CCC
Computed Properties
- Exact Mass: 174.0907
- Monoisotopic Mass: 174.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.56
Pyrido[3,4-e]-1,2,4-triazine,3-propyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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